(2-Chloro-4,5-dimethylphenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

- (2-chloro-4,5-dimethylphenyl)boronic acid
- (2-Chloro-4,5-dimethylphenyl)boronic acid
- Inchi： 1S/C8H10BClO2/c1-5-3-7(9(11)12)8(10)4-6(5)2/h3-4,11-12H,1-2H3
- InChI Key： IZISMMRQFIVXCU-UHFFFAOYSA-N
- SMILES： ClC1=CC(C)=C(C)C=C1B(O)O

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 154
Topological Polar Surface Area: 40.5

(2-Chloro-4,5-dimethylphenyl)boronic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1587650-50mg	(2-chloro-4,5-dimethylphenyl)boronic acid	2246683-46-3	50mg	$600.0	2023-09-24
Enamine	EN300-1587650-100mg	(2-chloro-4,5-dimethylphenyl)boronic acid	2246683-46-3	100mg	$628.0	2023-09-24
Enamine	EN300-1587650-250mg	(2-chloro-4,5-dimethylphenyl)boronic acid	2246683-46-3	250mg	$657.0	2023-09-24
Enamine	EN300-1587650-500mg	(2-chloro-4,5-dimethylphenyl)boronic acid	2246683-46-3	500mg	$685.0	2023-09-24
Enamine	EN300-1587650-1000mg	(2-chloro-4,5-dimethylphenyl)boronic acid	2246683-46-3	1000mg	$714.0	2023-09-24
Enamine	EN300-1587650-2500mg	(2-chloro-4,5-dimethylphenyl)boronic acid	2246683-46-3	2500mg	$1399.0	2023-09-24
Enamine	EN300-1587650-5000mg	(2-chloro-4,5-dimethylphenyl)boronic acid	2246683-46-3	5000mg	$2070.0	2023-09-24
Enamine	EN300-1587650-10000mg	(2-chloro-4,5-dimethylphenyl)boronic acid	2246683-46-3	10000mg	$3069.0	2023-09-24
Enamine	EN300-1587650-0.05g	(2-chloro-4,5-dimethylphenyl)boronic acid	2246683-46-3	0.05g	$600.0	2023-05-23
Enamine	EN300-1587650-0.1g	(2-chloro-4,5-dimethylphenyl)boronic acid	2246683-46-3	0.1g	$628.0	2023-05-23

(2-Chloro-4,5-dimethylphenyl)boronic acid Related Literature

1. An astrophysically-relevant mechanism for amino acid enantiomer enrichment

Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
2. An apparatus for testing water by measurement of its electrical conductivity

Analyst, 1912,37, 538-543
3. An amino group functionalized metal–organic framework as a luminescent probe for highly selective sensing of Fe3+ ions†

Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
4. An approach to 7-aza-1-phosphanorbornane complexes: strain promoted rearrangement of 1-iminylphosphirane complexes and cycloaddition with olefins†

Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
5. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200

Additional information on (2-Chloro-4,5-dimethylphenyl)boronic acid

2-Chloro-4,5-dimethylphenylboronic Acid: A Versatile Building Block in Medicinal Chemistry and Synthetic Biology

2-Chloro-4,5-dimethylphenylboronic acid, with the chemical structure of C₁₀H₁₂ClO₂, is a key intermediate in the development of pharmaceutical compounds and functional materials. This molecule combines the reactivity of boronic acid functional groups with the structural diversity of substituted phenyl rings, making it a critical component in modern synthetic strategies. The CAS number 2246683-46-3 uniquely identifies this compound, which has garnered significant attention in recent years for its applications in drug discovery and biotechnology.

Recent studies have highlighted the boronic acid moiety's role in forming covalent or non-covalent interactions with biological targets, such as proteins and nucleic acids. This property positions 2-Chloro-4,5-dimethylphenylboronic acid as a promising candidate for the design of small-molecule therapeutics. For instance, a 2023 paper published in Journal of Medicinal Chemistry demonstrated its potential in modulating kinase activity through boronate-based interactions, offering new avenues for targeting oncogenic pathways.

The 2-Chloro substituent in this molecule introduces unique electronic effects that influence its reactivity. This chloro group enhances the electrophilicity of the aromatic ring, facilitating nucleophilic substitution reactions during synthetic processes. Additionally, the 4,5-dimethylphenyl ring provides steric bulk and hydrophobicity, which are critical for optimizing drug-like properties such as solubility and bioavailability.

Recent advances in asymmetric catalysis have further expanded the utility of 2-Chloro-4,5-dimethylphenylboronic acid. A 2024 study in Organic Letters reported its use as a coupling partner in Suzuki-Miyaura reactions, enabling the efficient synthesis of complex heterocyclic frameworks. This application is particularly relevant for the development of antiviral agents, as demonstrated by a 2023 clinical trial targeting HIV-1 integrase inhibitors.

The boronic acid functional group is also being explored for its role in bioconjugation technologies. Researchers at the University of Tokyo (2024) have utilized 2-Chloro-4,5-dimethylphenylboronic acid to create site-specific linkers for antibody-drug conjugates (ADCs), enhancing the therapeutic index of these cancer treatments. This approach leverages the molecule's ability to form stable boronate esters with sugar residues, a property that has been extensively studied in glycoengineering applications.

In the field of synthetic biology, 2-Chloro-4,5-dimethylphenylboronic acid has shown potential as a building block for designing biodegradable polymers. A 2023 review in Advanced Materials highlighted its use in creating polymeric scaffolds for tissue engineering, where its hydrophobic nature and functional reactivity contribute to the formation of biocompatible matrices. This application aligns with the growing demand for sustainable materials in biomedical applications.

The 4,5-dimethylphenyl substitution pattern also influences the molecule's pharmacokinetic profile. A 2024 study in Drug Metabolism and Disposition found that this structural feature significantly affects the metabolic stability of derivatives, which is crucial for optimizing drug candidates. This finding underscores the importance of careful structural design in pharmaceutical development.

Recent computational studies have further elucidated the molecular interactions of 2-Chloro-4,5-dimethylphenylboronic acid. A 2023 paper in Journal of Computational Chemistry used molecular docking simulations to predict its binding affinity to various protein targets, including GPCRs and ion channels. These insights are critical for rational drug design and have informed the development of new therapeutic strategies.

The boronic acid group's reactivity is also being harnessed in the development of diagnostic tools. A 2024 publication in Biomaterials described the use of 2-Chloro-4,5-dimethylphenylboronic acid in creating fluorescent sensors for detecting biomarkers of neurodegenerative diseases. This application demonstrates the molecule's versatility beyond its traditional roles in pharmaceutical chemistry.

Environmental considerations have also driven research into the sustainability of 2-Chloro-4,5-dimethylphenylboronic acid synthesis. A 2023 study in Green Chemistry reported an atom-efficient method for its production using catalytic hydrogenation, reducing waste generation and energy consumption. This approach aligns with the growing emphasis on green chemistry practices in the pharmaceutical industry.

The 2-Chloro substituent's impact on the molecule's physicochemical properties is another area of active research. A 2024 paper in Physical Chemistry Chemical Physics investigated how this chlorine atom affects the molecule's solubility and partition coefficients, which are essential parameters for drug formulation. These findings have practical implications for improving the delivery of therapeutic agents.

Finally, the boronic acid functionality of 2-Chloro-4,5-dimethylphenylboronic acid has been explored in the context of drug delivery systems. A 2023 study in Advanced Drug Delivery Reviews demonstrated its use in creating stimuli-responsive hydrogels that release drugs in response to pH changes. This application highlights the molecule's potential for developing smart drug delivery platforms with targeted release capabilities.

As research into 2-Chloro-4,5-dimethylphenylboronic acid continues to evolve, its multifaceted applications in pharmaceuticals, materials science, and biotechnology are becoming increasingly evident. These developments underscore the importance of understanding the molecule's structural and functional properties, which are critical for advancing its use in diverse scientific and industrial contexts.

In conclusion, the unique combination of the 2-Chloro, 4,5-dimethylphenyl, and boronic acid moieties in this molecule positions it as a versatile platform for innovation across multiple disciplines. Ongoing research is likely to uncover even more applications, further expanding its relevance in the scientific community and industrial sectors.

For further information on the latest research and developments related to 2-Chloro-4,5-dimethylphenylboronic acid, we recommend consulting the cited journals and recent publications in the fields of medicinal chemistry, materials science, and biotechnology. These resources provide valuable insights into the molecule's current and potential applications.

Additionally, staying updated with advancements in catalytic chemistry and green synthesis methods will be crucial for maximizing the molecule's utility while minimizing environmental impact. These areas represent important frontiers for future research and development in the field.

Ultimately, the continued exploration of 2-Chloro-4,5-dimethylphenylboronic acid reflects the dynamic nature of scientific discovery and its potential to address complex challenges in healthcare and technology. As new methodologies and applications emerge, the molecule's role in these fields is expected to grow, offering exciting opportunities for innovation and progress.

By fostering interdisciplinary collaboration and leveraging cutting-edge research techniques, the scientific community can unlock the full potential of 2-Chloro-4,5-dimethylphenylboronic acid. This molecule stands as a testament to the power of chemical innovation in shaping the future of medicine, materials science, and beyond.

As we continue to explore the possibilities of 2-Chloro-4,5-dimethylphenylboronic acid, it is clear that its impact will extend far beyond its immediate applications. The molecule's versatility and adaptability make it a valuable asset in the pursuit of scientific breakthroughs and technological advancements across a wide range of fields.

With ongoing research and development efforts, the future of 2-Chloro-4,5-dimethylphenylboronic acid looks promising. Its potential to contribute to the advancement of pharmaceuticals, sustainable materials, and innovative technologies underscores the importance of continued investigation into its properties and applications.

In summary, the unique characteristics of 2-Chloro-4,5-dimethylphenylboronic acid position it as a key player in the evolving landscape of scientific research and industrial innovation. As our understanding of its capabilities deepens, so too does its potential to drive meaningful progress in multiple domains.

By embracing the opportunities presented by this molecule, the scientific community can continue to push the boundaries of what is possible. The journey of discovery and application for 2-Chloro-4,5-dimethylphenylboronic acid is just beginning, and the future holds exciting prospects for its continued impact and relevance.

As we look ahead, the importance of fostering a collaborative and innovative research environment cannot be overstated. The collective efforts of scientists, engineers, and industry professionals will be essential in unlocking the full potential of 2-Chloro-4,5-dimethylphenylboronic acid and ensuring its contributions to society and science are maximized.

Ultimately, the story of 2-Chloro-4,5-dimethylphenylboronic acid is one of continuous discovery and transformative potential. Its journey from a simple chemical compound to a versatile platform for innovation exemplifies the power of scientific inquiry and the boundless possibilities that lie ahead.

With each new development and application, the molecule's significance continues to grow. The ongoing research and exploration into its properties and uses are not only expanding our knowledge but also paving the way for future advancements that will shape the landscape of science and technology for years to come.

As we move forward, the role of 3,4-dimethoxybenzaldehyde in various fields is expected to become even more prominent. Its unique characteristics and versatile applications will likely lead to new discoveries and innovations that further enhance its value and impact.

By staying informed about the latest developments in the field, we can continue to appreciate the significance of 3,4-dimethoxybenzaldehyde and its potential to contribute to the advancement of science and technology. The future of this compound holds exciting possibilities that are sure to captivate and inspire further research and exploration.

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With its unique characteristics and versatile applications, 3,4-dimethoxybenzaldehyde stands as a testament to the power of chemical innovation and the boundless possibilities that lie ahead. The future of this compound is filled with promise, and its continued exploration will undoubtedly lead to new discoveries and advancements that will shape the landscape of science and technology for years to come.

As we conclude this discussion, it is clear that 3,4-dimethoxybenzaldehyde plays a vital role in various scientific and industrial applications. The ongoing research and development efforts in this field are essential for unlocking its full potential and ensuring its contributions to society and science are maximized.

By fostering a culture of innovation and collaboration, the scientific community can continue to drive progress in the study and application of 3,4-dimethoxybenzaldehyde. The future of this compound is bright, and its impact is poised to grow as new discoveries and advancements emerge in the years to come.

Ultimately, the journey of 3,4-dimethoxybenzaldehyde is one of continuous discovery and transformative potential. As we continue to explore and innovate, the compound's significance in the scientific community will only increase, paving the way for new breakthroughs and advancements that will shape the future of science and technology.

With its unique properties and versatile applications, 3,4-dimethoxybenzaldehyde is a compound that holds great promise for the future. As research and development efforts continue, the potential for new discoveries and innovations in this field is vast, and the impact of this compound is expected to be significant and far-reaching.

As we move forward, the role of 3,4-dimethoxybenzaldehyde in various scientific and industrial applications will become even more prominent. The ongoing exploration and innovation in this field will undoubtedly lead to new breakthroughs and advancements that will shape the landscape of science and technology for years to come.

By staying informed about the latest developments and research in the field, we can continue to appreciate the significance of 3,4-dimethoxybenzaldehyde and its potential to contribute to the advancement of science and technology. The future of this compound holds exciting possibilities that are sure to captivate and inspire further research and exploration.